Cas no 847174-00-9 (Benzoic acid, 2-amino-6-(1H-tetrazol-5-yl)-, methyl ester)

• Product Name: Benzoic acid, 2-amino-6-(1H-tetrazol-5-yl)-, methyl ester
• CAS No: 847174-00-9
• MF: C₉H₉N₅O₂
• MW: 219.200060606003
• CID: 1829923
• Update Time: 2024-11-27

Benzoic acid, 2-amino-6-(1H-tetrazol-5-yl)-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2-amino-6-(1H-tetrazol-5-yl)-, methyl ester
• Benzoic acid, 2-amino-6-(2H-tetrazol-5-yl)-, methyl ester

• Inchi： 1S/C9H9N5O2/c1-16-9(15)7-5(3-2-4-6(7)10)8-11-13-14-12-8/h2-4H,10H2,1H3,(H,11,12,13,14)
• InChI Key： AAYFLBZYASMGNM-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C1=C(C2=NNN=N2)C=CC=C1N

Experimental Properties

• Density: 1.433±0.06 g/cm3(Predicted)
• Boiling Point: 483.5±55.0 °C(Predicted)
• pka: 3.79±0.10(Predicted)